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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the occurrence, geochemistry, and formation of
uraninite within granite pegmatites. It provides a comprehensive overview for researchers and
scientists, with a focus on quantitative data and experimental methodologies.

Geological Occurrence and Mineralogy

Uraninite (UO2) is a primary mineral found in granitic and syenitic pegmatites.[1] These
pegmatites are coarse-grained igneous rocks that represent the last and most water-rich
portions of a cooling magma body to crystallize. The formation of uraninite is a result of the
concentration of uranium, an incompatible element, in these residual melts.

Uraninite in granite pegmatites typically occurs as disseminated euhedral to subhedral
crystals, often just a few hundred microns in size.[2] It is commonly found as inclusions within
major rock-forming minerals such as quartz, K-feldspar, and biotite, or in the interstices
between them.[2][3] The crystals can be cubic or octahedral in shape.[1] A key characteristic of
these uraninite occurrences is their association with biotite-rich clusters.[4]

Common mineral associations include:
e Quartz

o K-feldspar (microcline, perthite)
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o Biotite

o Plagioclase

e Zircon[2][4]

o Monazite[2]

o Apatite[2][4]

e Thorite[2]

e Xenotime[2]

o Rutile[2]

lImenite[2][4]

Geochemistry and Formation Conditions

The chemical composition of uraninite from granite pegmatites is a key indicator of its
formation environment. It is characterized by high concentrations of thorium (Th), yttrium (Y),
and rare earth elements (REES).[2][3] The substitution of U4* by Th#+ is significant in high-
temperature pegmatitic uraninite.[3]

Quantitative Geochemical Data

The following tables summarize the chemical composition and formation conditions of
uraninite from various granite pegmatite localities.

Table 1: Chemical Composition of Uraninite in Granite Pegmatites
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Table 2: Formation Conditions and Age of Uraninite in Granite Pegmatites
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Alteration of Uraninite
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Primary magmatic uraninite is susceptible to post-magmatic hydrothermal alteration.[5] This
alteration is often initiated by metamictization, a process where the crystal lattice is damaged
by alpha decay, creating microcracks.[2] These microcracks then serve as pathways for fluids,

leading to chemical changes.
Alteration processes can result in:
e Loss of Uranium and Lead: Fluids can leach U and Pb from the uraninite structure.[2][4]

 Incorporation of other elements: Altered uraninite often shows an increase in Si and Ca.[2]

[7]

o Formation of secondary minerals: Coffinite [U(SiO4)1-x(OH)ax] is @a common alteration
product, forming at lower temperatures (100-140 °C).[2][5][8] Other secondary minerals can
include goethite and clay minerals.[2] In oxidizing conditions, U®* minerals like uranophane

can form.[6]

Experimental Protocols

The characterization of uraninite from granite pegmatites involves a suite of micro-analytical

techniques.

Electron Probe Microanalysis (EPMA)

e Purpose: To determine the major and minor element chemical composition of uraninite and

associated minerals.
o Methodology:
o Polished thin sections of the pegmatite samples are prepared.
o Non-metamict and fracture-free uraninite grains are selected for analysis.

o AField Emission Electron Probe Microanalyzer (FE-EPMA) is used to acquire quantitative

compositional data.

o Analyses are typically performed with an accelerating voltage of 15-20 kV and a beam
current of 20-50 nA.
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o Standards for U, Th, Pb, Y, REEs, and other elements are used for calibration.

o Characteristic X-ray element mapping can be performed to visualize the spatial distribution
of elements within a grain.

U-Th-Pb Chemical Age Determination by EPMA

e Purpose: To calculate the crystallization age of uraninite.
» Methodology:
o The concentrations of U, Th, and Pb are determined using EPMA as described above.

o The age is calculated based on the radioactive decay of 228U, 235U, and 232Th to their
respective stable Pb isotopes.

o This method assumes that all Pb is radiogenic and that the system has remained closed
since crystallization.

Scanning Electron Microscopy (SEM)

» Purpose: To observe the texture, morphology, and alteration features of uraninite at high
magnification.

o Methodology:
o Polished thin sections or rock chips are coated with a conductive material (e.g., carbon).
o The sample is imaged using a scanning electron microscope.

o Backscattered electron (BSE) imaging is particularly useful for distinguishing different
phases based on their average atomic number, with uraninite appearing very bright.

o Energy-dispersive X-ray spectroscopy (EDS) attached to the SEM can provide semi-
quantitative chemical analyses.

Isotope Dilution Thermal lonization Mass Spectrometry
(ID-TIMS) U-Pb Dating
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e Purpose: To obtain high-precision U-Pb ages of uraninite.
» Methodology:

o Carefully selected uraninite grains are dissolved.

[¢]

A known amount of an isotopic tracer (a "spike") is added to the dissolved sample.

[e]

U and Pb are chemically separated and purified.

o

The isotopic ratios of U and Pb are measured using a thermal ionization mass
spectrometer.

o

The age is calculated from the measured isotopic ratios.

Secondary lon Mass Spectrometry (SIMS)

e Purpose: In-situ U-Pb dating of uraninite at a high spatial resolution.
o Methodology:

o Afocused primary ion beam is used to sputter a small amount of material from the surface
of a uraninite grain in a polished thin section.

o The sputtered secondary ions are accelerated into a mass spectrometer where their
isotopic ratios are measured.

o This technique allows for the analysis of different zones within a single crystal, which is
useful for studying altered grains.[6]

Visualizations
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Uraninite Formation Pathway in Granite Pegmatites
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Caption: Formation pathway of primary uraninite in granite pegmatites.
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Uraninite Alteration Workflow
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Caption: Workflow of uraninite alteration in a hydrothermal environment.
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Experimental Analysis Flowchart for Uraninite
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Caption: Flowchart of experimental analysis for uraninite characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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